![molecular formula C17H17BrN2O2 B10900984 N'-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide](/img/structure/B10900984.png)
N'-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide
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Overview
Description
N’-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide is a chemical compound with the following properties:
Linear Formula: CHBrClNOS
CAS Number: 406201-96-5
Molecular Weight: 513.887 g/mol
Preparation Methods
Industrial Production Methods:: As of now, there is no established industrial-scale production method for N’-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide. Researchers primarily synthesize it in the laboratory for specialized studies.
Chemical Reactions Analysis
Reactivity:: This compound may undergo various chemical reactions, including:
Oxidation: It could be oxidized under suitable conditions.
Reduction: Reduction reactions may modify its functional groups.
Substitution: Substitution reactions can occur at the bromine or other reactive sites.
Bromination: Bromine (Br) or N-bromosuccinimide (NBS) can introduce bromine atoms.
Hydrazinolysis: Hydrazine hydrate (NH·HO) can replace functional groups with hydrazide moieties.
Base-Catalyzed Reactions: Alkali metal hydroxides (e.g., NaOH, KOH) may be used for deprotonation or condensation reactions.
Major Products:: The major products depend on the specific reaction conditions and reagents used. Potential products include hydrazide derivatives and substituted phenyl compounds.
Scientific Research Applications
Chemistry::
Building Block: Researchers use N’-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide as a building block for designing new molecules.
Functional Group Manipulation: Its reactivity allows modification of functional groups in organic synthesis.
Antimicrobial Properties: Investigating its antibacterial or antifungal effects.
Drug Development: Assessing its potential as a lead compound for drug development.
Material Science: Exploring its applications in materials science due to its unique structure.
Mechanism of Action
The exact mechanism by which N’-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide exerts its effects remains an active area of research. It likely interacts with specific molecular targets or pathways, but further studies are needed.
Comparison with Similar Compounds
N’-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide shares similarities with other compounds, such as:
N’-[(E)-(2-bromophenyl)methylidene]-2-{[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide:
N’-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-2-{4-[(4-bromophenyl)sulfonyl]-1-piperazinyl}acetohydrazide:
These comparisons highlight the uniqueness of our compound.
Remember that this information is based on available data, and further research may reveal additional insights
Properties
Molecular Formula |
C17H17BrN2O2 |
---|---|
Molecular Weight |
361.2 g/mol |
IUPAC Name |
N-[(E)-(2-bromophenyl)methylideneamino]-2-(4-ethylphenoxy)acetamide |
InChI |
InChI=1S/C17H17BrN2O2/c1-2-13-7-9-15(10-8-13)22-12-17(21)20-19-11-14-5-3-4-6-16(14)18/h3-11H,2,12H2,1H3,(H,20,21)/b19-11+ |
InChI Key |
BONPBYSYNGNPSL-YBFXNURJSA-N |
Isomeric SMILES |
CCC1=CC=C(C=C1)OCC(=O)N/N=C/C2=CC=CC=C2Br |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)NN=CC2=CC=CC=C2Br |
Origin of Product |
United States |
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